Cas no 29481-26-3 (5-cyclopropylthiophene-2-carbaldehyde)

• Product Name: 5-cyclopropylthiophene-2-carbaldehyde
• CAS No: 29481-26-3
• MF: C₈H₈OS
• MW: 152.213521003723
• MDL: MFCD06802412
• CID: 2359297
• PubChem ID: 14424694
• Update Time: 2025-10-28

5-cyclopropylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-2-thiophenecarboxaldehyde
• 5-cyclopropylthiophene-2-carbaldehyde
• 2-formyl-5-cyclopropylthiophene
• 5-cyclopropyl-2-thiophenecarbaldehyde
• 5-cyclopropyl-thiophene-2-carbaldehyde
• 2-Thiophenecarboxaldehyde, 5-cyclopropyl-
• SCHEMBL14758288
• SY319431
• 29481-26-3
• CS-0450578
• 5-(Cyclopropyl)thiophene-2-carboxaldehyde
• MFCD06802412
• DA-42874
• AKOS004118934

• MDL： MFCD06802412
• Inchi： 1S/C8H8OS/c9-5-7-3-4-8(10-7)6-1-2-6/h3-6H,1-2H2
• InChI Key： XTNYBMGQLIRVPS-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1CC1

Computed Properties

• Exact Mass: 152.02958605g/mol
• Monoisotopic Mass: 152.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-cyclopropylthiophene-2-carbaldehyde

5-Cyclopropylthiophene-2-Carbaldehyde: A Comprehensive Overview

5-Cyclopropylthiophene-2-carbaldehyde, identified by the CAS number 29481-26-3, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a cyclopropyl group and an aldehyde functional group. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, serves as a versatile scaffold for various chemical modifications. The presence of the cyclopropyl group introduces additional strain and reactivity, making this compound particularly interesting for both academic and industrial applications.

Recent studies have highlighted the potential of 5-cyclopropylthiophene-2-carbaldehyde in drug discovery. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The aldehyde group in the molecule provides a reactive site for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in inflammation and cancer progression.

In addition to its pharmacological applications, 5-cyclopropylthiophene-2-carbaldehyde has also been investigated for its role in materials science. The thiophene moiety is known for its conjugated π-system, which contributes to electronic properties suitable for applications in organic electronics. Recent advancements in this area have focused on incorporating this compound into polymer frameworks to enhance conductivity and stability. A 2023 paper in Nature Communications reported that films made from polymers containing this compound exhibited improved charge transport properties, making them promising candidates for flexible electronic devices.

The synthesis of 5-cyclopropylthiophene-2-carbaldehyde has been optimized over the years, with researchers developing efficient routes to access this compound. One popular method involves the alkylation of thiophene derivatives followed by oxidation to introduce the aldehyde group. This approach not only ensures high yields but also allows for easy modification of substituents on the thiophene ring. The ability to tailor the structure of this compound has further expanded its utility across various chemical disciplines.

Beyond its direct applications, 5-cyclopropylthiophene-2-carbaldehyde serves as a valuable model compound for studying fundamental chemical reactions. Its reactivity under different conditions has been extensively studied, providing insights into the behavior of similar compounds in more complex systems. For example, recent work published in The Journal of Organic Chemistry explored the regioselectivity of electrophilic substitutions on this compound, shedding light on how substituent effects influence reaction outcomes.

In conclusion, 5-cyclopropylthiophene-2-carbaldehyde, with its unique structure and diverse functional groups, continues to be a subject of intense research across multiple scientific domains. Its potential applications in drug discovery, materials science, and organic synthesis highlight its importance as a versatile building block in modern chemistry. As research progresses, it is anticipated that this compound will unlock new possibilities for innovation and technological advancement.